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Compound of Interest

Compound Name: Octyl benzoate

Cat. No.: B135416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octyl benzoate (CAS No. 94-50-8) is an organic compound, specifically the ester of n-octanol

and benzoic acid. It is a colorless to pale straw-colored, slightly viscous liquid with a

characteristic fruity, balsamic odor. Widely utilized in the fragrance and cosmetic industries,

octyl benzoate is also gaining attention in the pharmaceutical sector for its potential

applications in drug delivery systems, primarily as a solvent and a skin penetration enhancer.

Its lipophilic nature and interaction with skin lipids make it a subject of interest for topical and

transdermal drug formulations. This technical guide provides a comprehensive overview of the

core physicochemical properties of octyl benzoate, detailed experimental protocols for their

determination, and an exploration of its role in drug delivery.

Physicochemical Properties
The physicochemical properties of octyl benzoate are crucial for its formulation and

application in various fields. A summary of these properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₁₅H₂₂O₂

Molecular Weight 234.33 g/mol

Appearance
Colorless to very pale straw-

colored, slightly viscous liquid

Odor Fruity, balsamic

Density
0.9614 - 0.9679 g/cm³ at 15-20

°C

Boiling Point 305.0 - 305.5 °C at 760 mmHg

182-183 °C at 21 Torr

Melting Point Not available

Flash Point 135.0 - 140.63 °C

Water Solubility
0.9178 mg/L at 25 °C

(estimated)

Practically insoluble

Solubility in Organic Solvents Soluble in alcohol and oils

LogP (o/w) 5.691 - 5.7 (estimated)

Refractive Index (nD) 1.4880 - 1.491 at 20 °C

Vapor Pressure
0.000312 mmHg at 25 °C

(estimated)

Experimental Protocols
Synthesis of Octyl Benzoate via Azeotropic
Esterification
The most common method for synthesizing octyl benzoate is the Fischer esterification of

benzoic acid with n-octanol, often employing azeotropic distillation to remove water and drive

the reaction to completion.
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Materials:

Benzoic acid

n-Octanol

Toluene (or another suitable azeotropic agent)

Concentrated sulfuric acid (catalyst)

5% Sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, Dean-Stark apparatus, reflux condenser, separatory funnel, distillation

apparatus

Procedure:

In a round-bottom flask, combine benzoic acid, a molar excess of n-octanol, and toluene.

Carefully add a catalytic amount of concentrated sulfuric acid.

Assemble the Dean-Stark apparatus and reflux condenser with the flask.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until no more water is collected in the trap, indicating the completion of

the esterification.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water and 5% sodium

bicarbonate solution to neutralize the acidic catalyst and remove any unreacted benzoic

acid.

Wash again with water and then with brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the toluene by rotary evaporation.

Purify the crude octyl benzoate by vacuum distillation to obtain the final product.
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Synthesis of Octyl Benzoate Workflow

Benzoic Acid + n-Octanol
+ Toluene + H₂SO₄ (catalyst)

Azeotropic Esterification
(Reflux with Dean-Stark Trap)

Heating

Work-up:
1. Wash with H₂O

2. Wash with NaHCO₃ soln.
3. Wash with Brine

Cooling & Transfer

Drying
(Anhydrous MgSO₄)

Purification
(Vacuum Distillation)

Filtration & Solvent Removal

Pure Octyl Benzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of octyl benzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b135416?utm_src=pdf-body-img
https://www.benchchem.com/product/b135416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Physicochemical Properties
a) Solubility Determination (Qualitative and Quantitative)

Qualitative Method:

Place a small, accurately weighed amount of octyl benzoate into a test tube.

Add a measured volume of the solvent (e.g., water, ethanol) in small increments.

After each addition, vigorously agitate the mixture using a vortex mixer.

Observe for the formation of a clear, homogeneous solution, indicating solubility.

Quantitative Method (Shake-Flask Method):

Prepare a supersaturated solution of octyl benzoate in the desired solvent at a constant

temperature.

Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Allow the undissolved solute to settle.

Carefully withdraw a known volume of the supernatant.

Determine the concentration of octyl benzoate in the supernatant using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectroscopy

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Octyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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